3-Fluoro-1H-pyrazolo[3,4-b]pyridine
Overview
Description
3-Fluoro-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound . It has been used in the synthesis of potent and selective nanomolar type-II PLK4 inhibitors .
Synthesis Analysis
A practical synthesis of diarylpyrazolo[3,4-b]pyridine derivatives by a combination of chemoselective Suzuki–Miyaura cross-coupling reactions was developed . The sequential arylation strategy can be performed in a one-pot manner without much loss of efficiency when compared to the corresponding stepwise synthesis .Molecular Structure Analysis
Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references .Scientific Research Applications
Synthesis and Biomedical Applications : 1H-Pyrazolo[3,4-b]pyridines, including 3-Fluoro-1H-pyrazolo[3,4-b]pyridine, have been synthesized and analyzed for their biomedical applications. The review covers synthetic methods and the diversity of substituents at different positions, highlighting their potential in the biomedical field (Donaire-Arias et al., 2022).
Building Block for Microwave Assisted Synthesis : This compound has been used as a building block for microwave-assisted synthesis of 3-substituted 1H-pyrazolo[3,4-b]pyridines, demonstrating its versatility in chemical synthesis (Schirok et al., 2015).
Synthesis of Fluorinated Nucleosides : In another study, this compound was used in the synthesis of fluorinated pyrazolo[3,4-b]pyridine nucleosides. These compounds are potential mimetics of the transition state involved in adenosine deaminase activity, which is significant in medicinal chemistry (Iaroshenko et al., 2009).
Antitumor and Antimicrobial Activities : A study explored the antitumor and antimicrobial activities of pyrazolo[3,4-b]pyridine derivatives, indicating the potential use of these compounds in medical applications (El-Borai et al., 2012).
Inhibitors of Cyclin-Dependent Kinases : 1H-Pyrazolo[3,4-b]pyridine compounds have been identified as potent inhibitors of cyclin-dependent kinases, which are critical in cancer research and drug development (Misra et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy . This suggests that 3-Fluoro-1H-pyrazolo[3,4-b]pyridine and its derivatives could have potential applications in cancer therapy.
properties
IUPAC Name |
3-fluoro-2H-pyrazolo[3,4-b]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FN3/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBZIUTQKZSMFGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2N=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.